Cas no 1642816-19-0 (3-((tert-butyldimethylsilyl)oxy)cyclohexanamine)

3-((tert-Butyldimethylsilyl)oxy)cyclohexanamine is a versatile intermediate in organic synthesis, featuring a cyclohexylamine backbone protected by a tert-butyldimethylsilyl (TBS) ether group. The TBS group enhances the compound's stability, making it suitable for reactions under basic or nucleophilic conditions where unprotected amines might react undesirably. This protection allows selective functionalization of other reactive sites in the molecule. The cyclohexane ring provides conformational rigidity, which can be advantageous in stereoselective syntheses. The compound is particularly useful in pharmaceutical and agrochemical research, where protected amines are often required for multi-step synthetic routes. Its lipophilic TBS group also improves solubility in organic solvents, facilitating purification and handling. The combination of amine reactivity and steric protection makes this compound a valuable building block for complex molecule assembly.
3-((tert-butyldimethylsilyl)oxy)cyclohexanamine structure
1642816-19-0 structure
Product Name:3-((tert-butyldimethylsilyl)oxy)cyclohexanamine
CAS No:1642816-19-0
MF:C12H27NOSi
MW:229.434384584427
CID:4610418
Update Time:2025-11-01

3-((tert-butyldimethylsilyl)oxy)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine
    • Inchi: 1S/C12H27NOSi/c1-12(2,3)15(4,5)14-11-8-6-7-10(13)9-11/h10-11H,6-9,13H2,1-5H3
    • InChI Key: UCCUEKPBIXIODS-UHFFFAOYSA-N
    • SMILES: C1(N)CCCC(O[Si](C(C)(C)C)(C)C)C1

3-((tert-butyldimethylsilyl)oxy)cyclohexanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01FG4T-100mg
3-((tert-butyldimethylsilyl)oxy)cyclohexanamine
1642816-19-0 97%
100mg
$240.00 2024-06-19
1PlusChem
1P01FG4T-250mg
3-((tert-butyldimethylsilyl)oxy)cyclohexanamine
1642816-19-0 97%
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$477.00 2024-06-19
A2B Chem LLC
AX99565-100mg
3-((tert-butyldimethylsilyl)oxy)cyclohexanamine
1642816-19-0 97%
100mg
$253.00 2024-04-20
A2B Chem LLC
AX99565-250mg
3-((tert-butyldimethylsilyl)oxy)cyclohexanamine
1642816-19-0 97%
250mg
$489.00 2024-04-20

3-((tert-butyldimethylsilyl)oxy)cyclohexanamine Related Literature

Additional information on 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine

3-((tert-butyldimethylsilyl)oxy)cyclohexanamine: A Versatile Synthetic Intermediate in Medicinal Chemistry

CAS No. 1642816-19-0 represents a key compound in the field of medicinal chemistry, specifically 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine, which has emerged as a critical building block for the development of novel therapeutic agents. This molecule, characterized by its cyclohexane ring functionalized with a tert-butyldimethylsilyl (TBS) group, exhibits unique reactivity and selectivity that make it highly valuable in pharmaceutical research. Recent studies have highlighted its potential in the synthesis of complex heterocyclic scaffolds, which are essential for the design of drugs targeting various pathological conditions.

The structural features of 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine are particularly noteworthy. The tert-butyldimethylsilyl group acts as a protective moiety, temporarily blocking the hydroxyl functionality to prevent unwanted side reactions during synthetic processes. This protection strategy is crucial in multi-step organic syntheses where functional group compatibility is a major challenge. The cyclohexane ring provides a rigid framework that can be selectively modified through various chemical transformations, enabling the incorporation of diverse pharmacophoric elements.

Recent advancements in asymmetric catalysis have further enhanced the utility of 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine. Researchers have demonstrated its application in the enantioselective synthesis of chiral centers, which are vital for the biological activity of many therapeutics. A 2023 study published in JACS showcased the use of this compound as a chiral auxiliary in the synthesis of a novel antifungal agent. The study highlighted how the tert-butyldimethylsilyl protection group allowed for precise control over stereochemical outcomes, resulting in compounds with improved potency and reduced toxicity.

Moreover, the hydroxyl group in 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine serves as a versatile handle for further functionalization. This property has been exploited in the development of prodrugs and bioconjugates, where the hydroxyl functionality can be selectively modified to enhance drug delivery efficiency. A 2024 review in ACS Chemical Biology emphasized the role of such compounds in the design of targeted therapies, particularly in the context of cancer treatment. The ability to introduce functional groups at the hydroxyl position enables the creation of molecules with improved solubility and bioavailability.

The synthesis of 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine has also been optimized through green chemistry approaches. Traditional methods often involved harsh conditions and toxic reagents, but recent work has focused on developing more sustainable synthetic routes. A 2023 publication in Green Chemistry reported the use of microwave-assisted protocols to achieve high yields with minimal waste. These advancements not only improve the efficiency of synthesis but also align with the growing emphasis on environmental responsibility in pharmaceutical manufacturing.

In the context of drug discovery, 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine has found applications in the development of small molecule inhibitors targeting specific enzymatic pathways. Its structural flexibility allows for the incorporation of diverse functional groups that can modulate enzyme activity. For instance, a 2022 study in Bioorganic & Medicinal Chemistry described the use of this compound in the synthesis of a potent inhibitor of a key enzyme in the metabolic pathway of a neurodegenerative disease. The study demonstrated how the tert-butyldimethylsilyl group facilitated the selective modification of the molecule to achieve desired pharmacological properties.

Furthermore, the cyclohexane ring in 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine can be modified to introduce aromatic or heterocyclic functionalities, expanding its applicability in drug design. Researchers have explored the use of this compound in the synthesis of molecules with dual targeting capabilities, where the cyclohexane ring serves as a scaffold for multiple functional groups. A 2024 paper in Organic & Biomolecular Chemistry reported the successful synthesis of a dual-action compound that simultaneously targets two different receptors, showcasing the versatility of this compound in designing multifunctional therapeutics.

The importance of 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine in medicinal chemistry is further underscored by its role in the development of biodegradable polymers for drug delivery. The hydroxyl group can be incorporated into polymeric structures that degrade in vivo, releasing the active pharmaceutical ingredient at the target site. This application has been explored in several studies, including a 2023 investigation in Advanced Drug Delivery Reviews, which highlighted the potential of such polymers in improving the therapeutic index of drugs with poor solubility.

As the field of pharmaceutical research continues to evolve, the demand for versatile synthetic intermediates like 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine is expected to grow. Its ability to serve as a building block for a wide range of therapeutic agents, combined with ongoing advancements in synthetic methodology, positions it as a key player in the development of next-generation medicines. The continued exploration of its reactivity and functionalization potential will likely lead to new applications in areas such as personalized medicine and precision therapies.

In conclusion, 3-((tert-butyldimethylsilyl)oxy)cyclohexanamine represents a significant advancement in the field of organic chemistry with far-reaching implications for pharmaceutical research. Its structural versatility, combined with the protective role of the tert-butyldimethylsilyl group, makes it an indispensable tool in the synthesis of complex molecules with therapeutic potential. As researchers continue to uncover new applications and optimize synthetic strategies, the importance of this compound in the development of innovative therapeutics will only continue to grow.

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